Cas no 77609-08-6 (2-[1-(4-Methoxy-phenyl)-3-oxo-3-phenyl-propyl]-malononitrile)

• Product Name: 2-[1-(4-Methoxy-phenyl)-3-oxo-3-phenyl-propyl]-malononitrile
• CAS No: 77609-08-6
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 3061960
• PubChem ID: 3118121
• Update Time: 2025-06-10

2-[1-(4-Methoxy-phenyl)-3-oxo-3-phenyl-propyl]-malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-Methoxy-phenyl)-3-oxo-3-phenyl-propyl]-malononitrile
• 2-(1-(4-Methoxyphenyl)-3-oxo-3-phenylpropyl)malononitrile
• 77609-08-6
• SR-01000318627-1
• SR-01000318627
• AKOS024304736
• AKOS000566962

• MDL： MFCD00183644
• Inchi： 1S/C19H16N2O2/c1-23-17-9-7-14(8-10-17)18(16(12-20)13-21)11-19(22)15-5-3-2-4-6-15/h2-10,16,18H,11H2,1H3
• InChI Key： TYWNNIRHNWPUST-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C(C#N)C#N)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 304.121177757Da
• Monoisotopic Mass: 304.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.9Ų

Additional information on 2-[1-(4-Methoxy-phenyl)-3-oxo-3-phenyl-propyl]-malononitrile

2-[1-(4-Methoxy-phenyl)-3-oxo-3-phenyl-propyl]-malononitrile

2-[1-(4-Methoxy-phenyl)-3-oxo-3-phenyl-propyl]-malononitrile (CAS No. 77609-08-6) is a complex organic compound with a unique structure that combines aromatic and aliphatic functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a malononitrile core, which is a key structural motif in many bioactive compounds, and a substituted propyl group that introduces additional complexity and functionality.

The malononitrile moiety, represented by the cyano groups attached to the central carbon atom, is known for its reactivity and ability to participate in various chemical transformations. This makes 2-[1-(4-Methoxy-phenyl)-3-oxo-3-phenyl-propyl]-malononitrile a valuable intermediate in organic synthesis. The presence of the 4-methoxy phenyl group adds electronic and steric effects, which can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs.

The propyl group attached to the malononitrile core is further substituted with a benzoyl group, which introduces additional aromaticity and potential for hydrogen bonding. This structural feature has been shown to enhance the stability and solubility of the compound, making it more amenable for use in biological systems. Researchers have also explored the use of this compound as a precursor for synthesizing more complex molecules with potential therapeutic applications.

In terms of synthesis, 2-[1-(4-Methoxy-phenyl)-3-oxo-3-phenyl-propyl]-malononitrile can be prepared through a variety of methods, including condensation reactions and nucleophilic substitutions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

The biological activity of 2-[1-(4-Methoxy-phenyl)-3-oxo-3-phenyl-propyl]-malononitrile has been a subject of interest in recent studies. Preliminary assays have suggested that this compound exhibits moderate activity against certain enzymes and cellular targets, making it a promising candidate for further exploration in drug discovery programs. Its ability to modulate cellular signaling pathways has been particularly noted, highlighting its potential as an anti-inflammatory or anticancer agent.

From an environmental perspective, understanding the fate and transport of 2-[1-(4-Methoxy-phenyl)-3 oxo 3 phenyl propyl] malononitrile in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under specific conditions, although further research is needed to fully characterize its environmental behavior.

In conclusion, 2-[1-(4-Methoxy phenyl)-3 oxo 3 phenyl prop yl] mal on nitrile (CAS No. 77609 08 6) is a versatile organic compound with significant potential in various scientific domains. Its unique structure, reactivity, and biological activity make it an intriguing subject for both fundamental research and applied development. As new insights into its properties continue to emerge, this compound is likely to play an increasingly important role in advancing modern chemistry and medicine.